Cas no 3413-77-2 (1H-Imidazole-4-carboxamide,5-[3-[4-(diethylamino)butyl]-2-triazen-1-yl]-)

• Product Name: 1H-Imidazole-4-carboxamide,5-[3-[4-(diethylamino)butyl]-2-triazen-1-yl]-
• CAS No: 3413-77-2
• MF: C₁₂H₂₃N₇O
• MW: 281.357321023941
• CID: 323252
• PubChem ID: 250191
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide,5-[3-[4-(diethylamino)butyl]-2-triazen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,5-[3-[4-(diethylamino)butyl]-2-triazen-1-yl]-
• (5Z)-5-[[4-(diethylamino)butylamino]hydrazinylidene]imidazole-4-carboxamide
• 5-(3-(4-Diethylamino-butyl)-triazen-(2)-yl)-imidazol-4-carbonsaeureamid
• 5-[3-(4-diethylamino-butyl)-triazenyl]-1(3)H-imidazole-4-carboxylic acid amide
• AC1O22L7
• NSC69225
• NSC-69225
• DTXSID80422145
• 3413-77-2

• Inchi： 1S/C12H23N7O/c1-3-19(4-2)8-6-5-7-16-18-17-12-10(11(13)20)14-9-15-12/h9H,3-8H2,1-2H3,(H2,13,20)(H,14,15)(H,16,17)
• InChI Key： AUEKCXPBOCUXHX-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N=CN1)N/N=N/CCCCN(CC)CC)N

Computed Properties

• Exact Mass: 281.19600
• Monoisotopic Mass: 281.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 2

Experimental Properties

• Density: 1.25
• Boiling Point: 417.6°Cat760mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.602
• PSA: 111.76000
• LogP: 2.31010